N~2~-(2,3-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2,3-dichloro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C9H10Cl2N2O3S/c1-17(15,16)13(5-8(12)14)7-4-2-3-6(10)9(7)11/h2-4H,5H2,1H3,(H2,12,14)
• InChI Key: IMUAIMBLKYQBMZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N)C1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C9H10Cl2N2O3S
• Molecular Weight: 297.16 g/mol

Description

N~2~-(2,3-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as DCMG, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DCMG belongs to the class of glycine site N-methyl-D-aspartate (NMDA) receptor antagonists, which are known to modulate the activity of the NMDA receptor, a key player in synaptic plasticity and learning and memory processes.

Mechanism of Action

DCMG acts as a glycine site N~2~-(2,3-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide receptor antagonist, which means that it binds to the glycine site on the this compound receptor and blocks its activity. This leads to a decrease in the influx of calcium ions into the cell, which is known to be involved in the regulation of synaptic plasticity and learning and memory processes.
Biochemical and Physiological Effects:
DCMG has been shown to have various biochemical and physiological effects, such as reducing the production of amyloid-beta (Aβ) peptides, which are known to play a key role in the development of Alzheimer's disease. It also has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

DCMG has several advantages for lab experiments, such as its high potency and selectivity for the glycine site on the N~2~-(2,3-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide receptor. However, it also has some limitations, such as its poor solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of DCMG and its potential therapeutic applications. One area of interest is the development of more stable and soluble analogs of DCMG that can be used in a wider range of experimental settings. Another area of interest is the investigation of the potential use of DCMG in combination with other drugs or therapies for the treatment of neurological and psychiatric disorders. Additionally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of DCMG and its potential therapeutic applications.

Scientific Research Applications

DCMG has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, depression, and schizophrenia. It has been shown to modulate the activity of the N~2~-(2,3-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide receptor, which is involved in the regulation of synaptic plasticity, learning, and memory processes.